Cas no 2137988-01-1 (1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-chloro-8-methyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-chloro-8-methyl-
• CAS No: 2137988-01-1
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 5870011
• PubChem ID: 139593276
• Update Time: 2025-10-29

1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-chloro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-chloro-8-methyl-
• 6-bromo-3-chloro-8-methyl-[1,2,4]triazolo[4,3-a]pyridine
• EN300-733264
• 2137988-01-1
• ZB0300

• Inchi： 1S/C7H5BrClN3/c1-4-2-5(8)3-12-6(4)10-11-7(12)9/h2-3H,1H3
• InChI Key： YUPZNGIFPCPVNY-UHFFFAOYSA-N
• SMILES： C12=NN=C(Cl)N1C=C(Br)C=C2C

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• pka: 0.75±0.50(Predicted)

Additional information on 1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-chloro-8-methyl-

6-Bromo-3-chloro-8-methyl-1,2,4-triazolo[4,3-a]pyridine

The compound 6-bromo-3-chloro-8-methyl-1,2,4-triazolo[4,3-a]pyridine (CAS No. 2137988-01-1) is a heterocyclic aromatic compound with a unique structure that combines the features of a triazolo ring fused to a pyridine ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The molecule's structure is characterized by the presence of a triazolo[4,3-a]pyridine core, which is further substituted with bromine at position 6, chlorine at position 3, and a methyl group at position 8. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of triazolo[4,3-a]pyridine derivatives in medicinal chemistry. The fused ring system provides a rigid framework that can be easily modified to introduce various functional groups, making it an ideal candidate for drug design. For instance, the bromine and chlorine substituents in 6-bromo-3-chloro-8-methyl-1,2,4-triazolo[4,3-a]pyridine can serve as reactive sites for further chemical modifications. This versatility has led researchers to explore its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties.

The synthesis of 6-bromo-3-chloro-8-methyl-1,2,4-triazolo[4,3-a]pyridine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The introduction of bromine and chlorine substituents is often achieved through electrophilic substitution reactions or via pre-functionalized intermediates. The methyl group at position 8 can be introduced using alkylation techniques or by leveraging pre-existing methyl groups in the starting materials.

From a structural perspective, the triazolo[4,3-a]pyridine core exhibits aromaticity due to the conjugation of nitrogen atoms within the ring system. This aromaticity contributes to the compound's stability and its ability to participate in π–π interactions with other molecules. The presence of electron-withdrawing groups such as bromine and chlorine further modulates the electronic properties of the molecule. These substituents can influence the compound's reactivity in various chemical transformations and its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 6-bromo-3-chloro-8-methyl-1,2,4-triazolo[4,3-a]pyridine with greater accuracy. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing substituents at positions 6 and 3. This insight has been instrumental in designing new synthetic routes for this compound and its derivatives.

In terms of applications, 6-bromo-3-chloro-8-methyl-1,2,4-triazolo[4,a]pyridine has shown promise in several areas. For example:

• Drug Discovery: Researchers have explored its potential as a scaffold for developing novel kinase inhibitors. The triazolo ring system has been shown to bind effectively to certain protein targets involved in cellular signaling pathways.
• Materials Science: The compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to participate in π–π stacking interactions could be harnessed for designing new materials with tailored electronic properties.
• Agricultural Chemistry: Studies have indicated that certain derivatives of this compound may exhibit pesticidal activity against agricultural pests.

The development of efficient synthetic methods for 6-bromo-3-chloro-8-methyl-1,a-triazolo[4,a]pyridine remains an active area of research. Chemists are continually exploring new catalysts and reaction conditions to improve yield and reduce production costs. For instance:

• Catalytic Approaches: Transition metal catalysts such as palladium(II) complexes have been employed to facilitate key steps in its synthesis.
• Sustainable Methods: Green chemistry principles are being integrated into its production processes to minimize environmental impact.
• Scalability: Efforts are underway to develop scalable synthesis routes suitable for industrial production.

In conclusion,6-bromo-,chloro-,methyl-substituted triazolopyridines represent an exciting class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential,6-bromo-,chloro-,methyl-substituted triazolopyridines are expected to play an increasingly important role in both academic research and industrial applications.